N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C18H21N3O3/c1-19-18(24)17(23)14-11-21(15-8-4-3-7-13(14)15)12-16(22)20-9-5-2-6-10-20/h3-4,7-8,11H,2,5-6,9-10,12H2,1H3,(H,19,24)
• InChI Key: PTQWPKDDJWCKDX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol
• CAS No.: 872860-92-9

Description

N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C18H21N3O3 and its molecular weight is 327.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Novel Mannich bases containing the structure of N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide have been synthesized via the Mannich reaction. These bases are characterized by various analytical techniques, underscoring the diverse synthetic approaches possible with this compound (Naik et al., 2013).

• Electrochemical Studies : The electrochemical behavior of compounds involving this structure has been studied using techniques like polarography and cyclic voltammetry. This highlights the compound's potential in electrochemical applications (Naik et al., 2013).

Biological and Pharmacological Potential

• Antimicrobial Properties : Certain derivatives, such as N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide, have shown promise in antimicrobial activities, particularly against pathogenic bacteria and fungi (Mokhtari & Pourabdollah, 2013).

• Antiallergic Applications : Derivatives like N-(pyridin-4-yl)-(indol-3-yl)acetamides exhibit potential as antiallergic agents, indicating their usefulness in developing novel treatments for allergies (Menciu et al., 1999).

Chemotherapeutic Research

• Tubulin Inhibition : Compounds like 2-[1-(4-chlorobenzyl)-1H-indol-3-yl]-2-oxo-N-pyridin-4-yl acetamide have been identified as potent tubulin inhibitors, showing potential in chemotherapeutic applications, particularly in the development of new cancer treatments (Knaack et al., 2001).

Neuropharmacology

• Acetylcholinesterase Inhibition : Certain derivatives have shown significant inhibition of acetylcholinesterase, an enzyme crucial in neuropharmacology, suggesting potential applications in treating neurological disorders (Sugimoto et al., 1995).

Mechanism of Action

If the compound has biological activity, the mechanism of action refers to how it exerts its effects. This can involve binding to specific proteins or other molecules in the body, and can often be determined through biochemical assays.

Safety and Hazards

This involves assessing the compound’s toxicity, flammability, and other hazards. This information is crucial for handling and storing the compound safely.

Future Directions

Future directions could include potential applications of the compound, further studies needed to fully understand its properties, or modifications that could be made to improve its properties.